Cas no 1067192-88-4 (2-(2-fluoro-4-nitrophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(2-fluoro-4-nitrophenyl)-2-methylpropan-1-amine
• CAS No: 1067192-88-4
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 6477349
• PubChem ID: 67545673
• Update Time: 2025-06-16

2-(2-fluoro-4-nitrophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-nitrophenyl)-2-methylpropan-1-amine
• 2-(2-Fluoro-4-nitro-phenyl)-2-methyl-propylamine
• 1067192-88-4
• HFESSWBVJUNCTO-UHFFFAOYSA-N
• SCHEMBL2815063
• EN300-1850323

• Inchi： 1S/C10H13FN2O2/c1-10(2,6-12)8-4-3-7(13(14)15)5-9(8)11/h3-5H,6,12H2,1-2H3
• InChI Key： HFESSWBVJUNCTO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-fluoro-4-nitrophenyl)-2-methylpropan-1-amine

Research Briefing on 2-(2-fluoro-4-nitrophenyl)-2-methylpropan-1-amine (CAS: 1067192-88-4)

In recent years, the compound 2-(2-fluoro-4-nitrophenyl)-2-methylpropan-1-amine (CAS: 1067192-88-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the fluoro and nitro substituents on the phenyl ring, make it a promising candidate for further investigation in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(2-fluoro-4-nitrophenyl)-2-methylpropan-1-amine, highlighting its efficient production via a multi-step process involving nucleophilic aromatic substitution and reductive amination. The study emphasized the compound's stability under physiological conditions, which is critical for its potential use in vivo. Furthermore, the researchers identified optimal conditions for scaling up production, addressing a key challenge in transitioning from laboratory-scale synthesis to industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(2-fluoro-4-nitrophenyl)-2-methylpropan-1-amine exhibits moderate inhibitory effects on certain kinase enzymes implicated in inflammatory pathways. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. However, further mechanistic studies are required to elucidate its precise mode of action and to optimize its potency and selectivity.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(2-fluoro-4-nitrophenyl)-2-methylpropan-1-amine crosses the blood-brain barrier in rodent models, as evidenced by pharmacokinetic analyses. This property, combined with its structural similarity to known neuromodulators, positions it as a candidate for further exploration in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain. The nitro group in the compound's structure raises concerns about potential toxicity, as nitroaromatics are often associated with mutagenic effects. Current research is focused on structural modifications to mitigate these risks while preserving the compound's beneficial properties. Additionally, more comprehensive in vivo studies are needed to assess its safety profile and therapeutic efficacy across different disease models.

In conclusion, 2-(2-fluoro-4-nitrophenyl)-2-methylpropan-1-amine represents an intriguing molecule with diverse potential applications in drug discovery. Its unique chemical properties and preliminary biological activities warrant continued investigation. Future research directions should prioritize structure-activity relationship studies, toxicity assessments, and the exploration of its mechanisms of action to fully realize its therapeutic potential.